K-Ras-IN-1: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
K-Ras-IN-1: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
The Kirsten Rat Sarcoma Viral Oncogene Homolog (K-Ras) is a pivotal signaling protein frequently mutated in a significant percentage of human cancers, including pancreatic, colorectal, and lung adenocarcinomas. These mutations lock the K-Ras protein in a constitutively active, GTP-bound state, leading to uncontrolled cell proliferation and survival through downstream signaling cascades like the RAF-MEK-ERK (MAPK) pathway. For decades, K-Ras was considered "undruggable" due to its high affinity for GTP and the absence of well-defined binding pockets. The discovery of K-Ras-IN-1, a small molecule inhibitor, represents a significant advancement in targeting this challenging oncoprotein. This technical guide provides an in-depth overview of the discovery, synthesis, and characterization of K-Ras-IN-1, offering valuable insights for researchers in the field of oncology and drug development. K-Ras-IN-1 was identified through a fragment-based screening approach and functions by binding to a hydrophobic pocket on the K-Ras protein, thereby inhibiting the interaction with the Son of Sevenless (Sos) protein, a crucial guanine (B1146940) nucleotide exchange factor (GEF). This inhibition prevents the exchange of GDP for GTP, effectively locking K-Ras in its inactive state and abrogating downstream oncogenic signaling.
The Discovery of K-Ras-IN-1: A Fragment-Based Approach
The discovery of K-Ras-IN-1 stemmed from a paradigm-shifting approach in drug discovery known as fragment-based screening. This methodology involves screening libraries of low-molecular-weight compounds ("fragments") to identify weak but efficient binders to a biological target. These initial hits then serve as starting points for the rational design of more potent and selective inhibitors.
Initial Hit Identification: NMR-Based Fragment Screening
The initial identification of fragments that bind to K-Ras was accomplished using Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2] This powerful technique can detect the weak interactions between small fragments and the target protein by monitoring changes in the NMR signals of either the protein or the ligand. Specifically, protein-observed NMR experiments, such as ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectroscopy, were employed. In these experiments, the protein is isotopically labeled with ¹⁵N, and changes in the chemical shifts of the protein's backbone amide signals upon the addition of fragments indicate binding events and provide information about the binding site.[2]
A library of thousands of fragments was screened against a GDP-bound form of K-Ras, leading to the identification of several initial hits that bind to a previously unrecognized hydrophobic pocket on the protein surface.
Hit-to-Lead Optimization
Once initial fragment hits were identified, a process of structure-based drug design and medicinal chemistry was initiated to improve their binding affinity and drug-like properties. This involved the synthesis of a series of analogs based on the initial fragment scaffolds. The optimization process was guided by structural information obtained from techniques like X-ray crystallography of K-Ras in complex with the lead compounds, which provided detailed insights into the binding interactions and allowed for the rational design of modifications to enhance potency.
Synthesis of K-Ras-IN-1
While a specific, publicly available, step-by-step synthesis protocol for K-Ras-IN-1 is not detailed in the literature, a plausible synthetic route can be constructed based on its pyrazole (B372694) core structure and general organic synthesis principles. The synthesis of N-substituted pyrazoles is a well-established area of organic chemistry.
A common and effective method for the synthesis of N-substituted pyrazoles is the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine (B178648).[3][4]
Proposed Synthetic Scheme:
A potential synthetic route to K-Ras-IN-1 could involve the following key steps:
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Synthesis of a Substituted 1,3-Diketone: The synthesis would likely begin with the construction of a suitable 1,3-dicarbonyl compound that contains the necessary functionalities for the final K-Ras-IN-1 structure.
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Cyclization with a Substituted Hydrazine: The 1,3-diketone would then be reacted with a substituted hydrazine in a cyclocondensation reaction to form the pyrazole ring. The choice of the substituted hydrazine would determine the substituent on the N-1 position of the pyrazole.
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Functional Group Interconversion and Coupling: Subsequent steps would involve functional group manipulations and coupling reactions to introduce the remaining side chains of the K-Ras-IN-1 molecule.
This proposed pathway is a generalized representation, and the actual synthesis may involve different reagents, catalysts, and protecting group strategies to achieve the desired stereochemistry and yield.
Quantitative Data
The following table summarizes the available quantitative data for K-Ras-IN-1 and related compounds, providing a comparative overview of their potency and binding characteristics.
| Compound | Target | Assay Type | Value | Cell Line | Reference |
| K-Ras-IN-1 | KRAS G12C | Cell Viability (IC50) | 12.4 nM | Ba/F3 | [5] |
| K-Ras-IN-1 | KRAS G12D | Cell Viability (IC50) | 1.3 nM | Ba/F3 | [5] |
| K-Ras-IN-1 | GDP-bound K-Ras (G12D) | Binding Affinity (Kd) | 1.3-2 µM | - | [6] |
Experimental Protocols
This section provides detailed methodologies for the key experiments used in the discovery and characterization of K-Ras-IN-1.
NMR-Based Fragment Screening
Objective: To identify small molecule fragments that bind to the target protein, K-Ras.
Principle: This protocol utilizes protein-observed 2D ¹H-¹⁵N HSQC NMR spectroscopy to detect binding events by monitoring chemical shift perturbations (CSPs) of the protein's backbone amide signals upon the addition of fragments.
Materials:
-
¹⁵N-labeled K-Ras protein (GDP-bound)
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Fragment library dissolved in a compatible solvent (e.g., DMSO-d₆)
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NMR buffer (e.g., 50 mM Tris-HCl, pH 7.5, 50 mM NaCl, 5 mM MgCl₂, 2 mM DTT, 10% D₂O)
-
NMR spectrometer equipped with a cryoprobe
-
NMR tubes
Procedure:
-
Protein Preparation: Prepare a solution of ¹⁵N-labeled K-Ras in the NMR buffer to a final concentration of 50-100 µM.
-
Reference Spectrum: Acquire a 2D ¹H-¹⁵N HSQC spectrum of the protein alone. This will serve as the reference spectrum.
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Fragment Screening:
-
Prepare mixtures of fragments (cocktails) from the library.
-
Add a small aliquot of a fragment cocktail to the protein sample.
-
Acquire a 2D ¹H-¹⁵N HSQC spectrum for each protein-fragment mixture.
-
-
Data Analysis:
-
Overlay the spectra from the protein-fragment mixtures with the reference spectrum.
-
Identify significant chemical shift perturbations (CSPs) in the protein's amide signals. CSPs are indicative of a binding event.
-
-
Hit Deconvolution: For cocktails that show binding, screen the individual fragments from that cocktail to identify the specific binder(s).
-
Binding Affinity Determination: For confirmed hits, perform a titration by adding increasing concentrations of the fragment to the protein sample and acquiring a series of ¹H-¹⁵N HSQC spectra. The dissociation constant (Kd) can be determined by fitting the changes in chemical shifts to a binding isotherm.[2]
Sos-Mediated Nucleotide Exchange Assay
Objective: To measure the ability of K-Ras-IN-1 to inhibit the Sos-catalyzed exchange of GDP for GTP on K-Ras.
Principle: This assay utilizes a fluorescently labeled GTP analog (e.g., mant-GTP or a FRET-based system) to monitor nucleotide exchange. The binding of the fluorescent GTP to K-Ras results in a change in fluorescence intensity, which is monitored over time.
Materials:
-
Recombinant K-Ras protein (wild-type or mutant)
-
Recombinant Sos protein (catalytic domain)
-
Fluorescent GTP analog (e.g., BODIPY-FL-GTP)
-
Non-fluorescent GTP
-
Assay buffer (e.g., 20 mM HEPES pH 7.4, 150 mM NaCl, 5 mM MgCl₂, 1 mM DTT)
-
K-Ras-IN-1 or other test compounds
-
Fluorescence plate reader
Procedure:
-
Prepare K-Ras-GDP: Incubate K-Ras with a molar excess of GDP to ensure it is in the inactive state.
-
Reaction Setup: In a microplate, combine the K-Ras-GDP, assay buffer, and the test compound (K-Ras-IN-1) at various concentrations.
-
Initiate Exchange: Add a mixture of the Sos protein and the fluorescent GTP analog to initiate the nucleotide exchange reaction.
-
Fluorescence Measurement: Immediately begin monitoring the fluorescence intensity over time using a plate reader. An increase in fluorescence indicates the binding of the fluorescent GTP to K-Ras.
-
Data Analysis:
-
Plot the fluorescence intensity as a function of time for each concentration of the inhibitor.
-
Calculate the initial rate of the reaction for each concentration.
-
Determine the IC50 value of the inhibitor by plotting the reaction rates against the inhibitor concentrations and fitting the data to a dose-response curve.
-
Western Blot for Downstream Signaling (pERK)
Objective: To assess the effect of K-Ras-IN-1 on the downstream MAPK signaling pathway by measuring the phosphorylation of ERK.
Principle: Western blotting is used to detect the levels of phosphorylated ERK (pERK) and total ERK in cell lysates. A decrease in the pERK/total ERK ratio indicates inhibition of the K-Ras signaling pathway.
Materials:
-
Cancer cell line harboring a K-Ras mutation (e.g., a cell line with KRAS G12C or G12D)
-
Cell culture medium and supplements
-
K-Ras-IN-1
-
Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
-
BCA protein assay kit
-
SDS-PAGE gels and running buffer
-
Transfer apparatus and buffer
-
PVDF or nitrocellulose membrane
-
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
-
Primary antibodies: anti-pERK1/2 and anti-total ERK1/2
-
HRP-conjugated secondary antibody
-
Chemiluminescent substrate
-
Imaging system
Procedure:
-
Cell Culture and Treatment:
-
Seed the K-Ras mutant cancer cells in culture plates and allow them to adhere.
-
Treat the cells with various concentrations of K-Ras-IN-1 for a specified period (e.g., 2-24 hours). Include a vehicle-treated control.
-
-
Cell Lysis and Protein Quantification:
-
Wash the cells with ice-cold PBS and lyse them with lysis buffer.
-
Clarify the lysates by centrifugation and collect the supernatant.
-
Determine the protein concentration of each lysate using a BCA assay.
-
-
SDS-PAGE and Western Blotting:
-
Normalize the protein amounts for each sample and separate the proteins by SDS-PAGE.
-
Transfer the separated proteins to a PVDF or nitrocellulose membrane.
-
-
Immunoblotting:
-
Block the membrane with blocking buffer for 1 hour at room temperature.
-
Incubate the membrane with the primary antibody against pERK1/2 overnight at 4°C.
-
Wash the membrane and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
-
Detect the signal using a chemiluminescent substrate and an imaging system.
-
-
Stripping and Re-probing:
-
Strip the membrane and re-probe with the primary antibody against total ERK1/2 to serve as a loading control.
-
-
Data Analysis:
-
Quantify the band intensities for pERK and total ERK using densitometry software.
-
Calculate the ratio of pERK to total ERK for each treatment condition and normalize to the vehicle control.[7]
-
Visualizations
K-Ras Signaling Pathway and Inhibition by K-Ras-IN-1
Caption: K-Ras signaling pathway and the mechanism of inhibition by K-Ras-IN-1.
Experimental Workflow for K-Ras-IN-1 Characterization
Caption: A logical workflow for the discovery and characterization of K-Ras inhibitors.
References
- 1. benchchem.com [benchchem.com]
- 2. researchgate.net [researchgate.net]
- 3. Synthesis and Crystal Structures of N-Substituted Pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]
- 4. benchchem.com [benchchem.com]
- 5. Guanine Nucleotide Exchange Assay Using Fluorescent MANT-GDP - PMC [pmc.ncbi.nlm.nih.gov]
- 6. medchemexpress.com [medchemexpress.com]
- 7. benchchem.com [benchchem.com]
